![molecular formula C8H16O2 B159525 (5S,6R)-6-Hydroxy-5-methylheptan-2-one CAS No. 130650-58-7](/img/structure/B159525.png)
(5S,6R)-6-Hydroxy-5-methylheptan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(5S,6R)-6-Hydroxy-5-methylheptan-2-one, also known as (S)-Carvone, is a natural terpenoid found in many essential oils, including spearmint and caraway. It has a characteristic minty scent and is commonly used as a flavoring agent in the food industry. However, recent scientific research has shown that (S)-Carvone has potential applications beyond its flavoring properties.
Mechanism of Action
The mechanism of action of (S)-Carvone is not yet fully understood. However, it is believed that its biological effects are mediated through the modulation of various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects
(S)-Carvone has been shown to have a wide range of biochemical and physiological effects. Studies have demonstrated that it has antimicrobial properties against a variety of bacteria and fungi, including Staphylococcus aureus and Candida albicans. In addition, (S)-Carvone has been shown to have anti-inflammatory and antioxidant effects, which may be useful in the treatment of various diseases, such as arthritis and cancer.
Advantages and Limitations for Lab Experiments
One advantage of (S)-Carvone is its availability as a natural product, which makes it easy to obtain for laboratory experiments. However, one limitation is that its chemical properties can be difficult to work with, as it is a volatile compound that can undergo rapid degradation.
Future Directions
There are several potential future directions for research on (S)-Carvone. One area of interest is its potential use as an antimicrobial agent in the food industry. Another area of research is its potential use as a therapeutic agent in the treatment of various diseases, such as cancer and arthritis. Additionally, further studies are needed to fully understand the mechanism of action of (S)-Carvone and its potential effects on human health.
Conclusion
In conclusion, (S)-Carvone is a natural terpenoid with potential applications in the pharmaceutical and food industries. Its antimicrobial, anti-inflammatory, and antioxidant properties make it a promising candidate for further research. While there are limitations to working with (S)-Carvone, its availability as a natural product makes it an attractive option for laboratory experiments. With further research, (S)-Carvone may prove to be a valuable asset in the fight against disease and as a flavoring agent in the food industry.
Synthesis Methods
(S)-Carvone can be synthesized through a variety of methods, including the oxidation of (S)-limonene, the hydrolysis of carvone epoxide, and the reduction of carvone oxide. However, the most common method of synthesis involves the isolation of (S)-Carvone from natural sources, such as spearmint or caraway essential oils.
Scientific Research Applications
(S)-Carvone has been the subject of numerous scientific studies due to its potential biological and medicinal properties. Research has shown that (S)-Carvone has antimicrobial, anti-inflammatory, and antioxidant properties, making it a promising candidate for use in the pharmaceutical industry.
properties
CAS RN |
130650-58-7 |
---|---|
Molecular Formula |
C8H16O2 |
Molecular Weight |
144.21 g/mol |
IUPAC Name |
(5S,6R)-6-hydroxy-5-methylheptan-2-one |
InChI |
InChI=1S/C8H16O2/c1-6(8(3)10)4-5-7(2)9/h6,8,10H,4-5H2,1-3H3/t6-,8+/m0/s1 |
InChI Key |
JTPMVCMMYOHLGD-POYBYMJQSA-N |
Isomeric SMILES |
C[C@@H](CCC(=O)C)[C@@H](C)O |
SMILES |
CC(CCC(=O)C)C(C)O |
Canonical SMILES |
CC(CCC(=O)C)C(C)O |
synonyms |
2-Heptanone, 6-hydroxy-5-methyl-, [R-(R*,S*)]- (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.